Cas no 2102410-81-9 ((3S,4R)-3-fluoro-1,4-bipiperidine)

• Product Name: (3S,4R)-3-fluoro-1,4-bipiperidine
• CAS No: 2102410-81-9
• MF: C₁₀H₁₉FN₂
• MW: 186.269665956497
• MDL: MFCD31555377
• CID: 4637238
• PubChem ID: 131676807
• Update Time: 2025-06-08

(3S,4R)-3-fluoro-1,4-bipiperidine Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-3-fluoro-1,4-bipiperidine(WXFC0196)
• (3S,4R)-3-fluoro-1,4-bipiperidine
• Cis-3'-fluoro-1,4'-bipiperidine
• W13807
• 2165547-30-6
• 2102410-81-9
• rel-(3'S,4'R)-3'-Fluoro-1,4'-bipiperidine
• (3'S,4'R)-3'-fluoro-1,4'-bipiperidine
• (3S,4R)-3-fluoro-4-piperidin-1-ylpiperidine
• AKOS037645579

• MDL： MFCD31555377
• Inchi： 1S/C10H19FN2/c11-9-8-12-5-4-10(9)13-6-2-1-3-7-13/h9-10,12H,1-8H2/t9-,10+/m1/s1
• InChI Key： PPNYOPTVJSKOPB-ZJUUUORDSA-N
• SMILES： N1([C@H]2CCNC[C@H]2F)CCCCC1

Computed Properties

• Exact Mass: 186.15322678g/mol
• Monoisotopic Mass: 186.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3Ų

Additional information on (3S,4R)-3-fluoro-1,4-bipiperidine

Recent Advances in the Study of (3S,4R)-3-fluoro-1,4-bipiperidine (CAS: 2102410-81-9) for Pharmaceutical Applications

The compound (3S,4R)-3-fluoro-1,4-bipiperidine (CAS: 2102410-81-9) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders. This chiral fluorinated bipiperidine derivative has attracted significant attention due to its unique structural features, which combine the conformational flexibility of bipiperidine with the electronic effects of fluorine substitution. Recent studies have demonstrated its potential as a key intermediate in the synthesis of pharmacologically active molecules, with particular emphasis on its role as a building block for dopamine and serotonin receptor modulators.

Structural analysis reveals that the (3S,4R)-3-fluoro-1,4-bipiperidine moiety serves as an excellent bioisostere for traditional piperidine-based pharmacophores, offering improved metabolic stability and blood-brain barrier permeability. The stereospecific fluorine atom at the 3-position has been shown to significantly influence the compound's binding affinity to various neurotransmitter receptors, as demonstrated in recent structure-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023). These findings suggest that subtle modifications to this core structure could yield compounds with enhanced selectivity for specific receptor subtypes.

Recent synthetic methodologies for (3S,4R)-3-fluoro-1,4-bipiperidine have focused on asymmetric catalytic routes that allow for high enantiomeric purity and scalability. A 2024 study in Organic Process Research & Development reported an improved synthetic protocol using chiral auxiliaries that achieves >99% ee with significantly reduced production costs compared to earlier methods. This advancement is particularly important for potential large-scale pharmaceutical applications, where both purity and cost-effectiveness are critical considerations.

Pharmacological evaluations of derivatives containing the (3S,4R)-3-fluoro-1,4-bipiperidine moiety have shown promising results in preclinical models of Parkinson's disease and treatment-resistant depression. The fluorinated bipiperidine core appears to confer improved pharmacokinetic properties, including enhanced oral bioavailability and prolonged half-life, as reported in recent pharmacokinetic studies. These characteristics make it an attractive scaffold for CNS drug development where these parameters are often challenging to optimize.

Ongoing research is exploring the application of this scaffold beyond CNS disorders, with preliminary data suggesting potential utility in oncology and inflammatory diseases. The ability of the fluorinated bipiperidine structure to serve as a versatile pharmacophore in diverse therapeutic areas underscores its importance in modern drug discovery. As research progresses, we anticipate seeing clinical candidates incorporating this unique structural motif entering development pipelines within the next 2-3 years.